Cas no 4424-82-2 (1-{[2-(2-hydroxyethoxy)ethyl]amino}-4-(methylamino)anthracene-9,10-dione)

• Product name: 1-{[2-(2-hydroxyethoxy)ethyl]amino}-4-(methylamino)anthracene-9,10-dione
• CAS No: 4424-82-2
• MF: C₁₉H₂₀N₂O₄
• MW: 340.3731
• CID: 1516372
• PubChem ID: 21217254

1-{[2-(2-hydroxyethoxy)ethyl]amino}-4-(methylamino)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(2-hydroxyethoxy)ethyl]amino}-4-(methylamino)anthracene-9,10-dione
• 9,10-anth<wbr>
• LogP
• 4424-82-2
• 1-[[2-(2-Hydroxyethoxy)ethyl]amino]-4-(methylamino)-9,10-anthracenedione
• SCHEMBL8429091
• DTXSID301150205

• Inchi： InChI=1S/C19H20N2O4/c1-20-14-6-7-15(21-8-10-25-11-9-22)17-16(14)18(23)12-4-2-3-5-13(12)19(17)24/h2-7,20-22H,8-11H2,1H3
• InChI Key： PVQKUXLYPFCTNB-UHFFFAOYSA-N
• SMILES： CNC1=C2C(=C(C=C1)NCCOCCO)C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 340.1424
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66